2-chloro-4-(3-fluorophenyl)pyrimidine
Description
2-chloro-4-(3-fluorophenyl)pyrimidine is a pyrimidine derivative . It is a solid compound with the molecular formula C10H6N2Cl1F1 .
Molecular Structure Analysis
The molecular structure of 2-chloro-4-(3-fluorophenyl)pyrimidine consists of a pyrimidine ring which is a six-membered ring with two nitrogen atoms at positions 1 and 3 .Safety and Hazards
2-chloro-4-(3-fluorophenyl)pyrimidine is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It is classified as flammable liquids, skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure). The target organs include the respiratory system .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-chloro-4-(3-fluorophenyl)pyrimidine involves the reaction of 3-fluoroaniline with ethyl 2-chloroacetate to form 2-chloro-4-(3-fluorophenyl)butanoic acid ethyl ester. This intermediate is then cyclized with guanidine to yield the final product, 2-chloro-4-(3-fluorophenyl)pyrimidine.", "Starting Materials": [ "3-fluoroaniline", "ethyl 2-chloroacetate", "guanidine" ], "Reaction": [ "Step 1: 3-fluoroaniline is reacted with ethyl 2-chloroacetate in the presence of a base such as sodium hydride or potassium carbonate to form 2-chloro-4-(3-fluorophenyl)butanoic acid ethyl ester.", "Step 2: The intermediate 2-chloro-4-(3-fluorophenyl)butanoic acid ethyl ester is then cyclized with guanidine in the presence of a catalyst such as trifluoroacetic acid to yield 2-chloro-4-(3-fluorophenyl)pyrimidine.", "Step 3: The final product is purified by recrystallization or column chromatography." ] } | |
CAS RN |
85979-58-4 |
Product Name |
2-chloro-4-(3-fluorophenyl)pyrimidine |
Molecular Formula |
C10H6ClFN2 |
Molecular Weight |
208.6 |
Purity |
95 |
Origin of Product |
United States |
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